Cas no 628331-68-0 (1H-Pyrazole-4-acetic acid, 1-ethyl-5-hydroxy-, ethyl ester)

• Product Name: 1H-Pyrazole-4-acetic acid, 1-ethyl-5-hydroxy-, ethyl ester
• CAS No: 628331-68-0
• MF: C₉H₁₄N₂O₃
• MW: 198.219062328339
• CID: 1640433
• Update Time: 2024-09-12

1H-Pyrazole-4-acetic acid, 1-ethyl-5-hydroxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-acetic acid, 1-ethyl-5-hydroxy-, ethyl ester

• Inchi： 1S/C9H14N2O3/c1-3-11-9(13)7(6-10-11)5-8(12)14-4-2/h6,13H,3-5H2,1-2H3
• InChI Key： AZLJBSZYJQCBOT-UHFFFAOYSA-N
• SMILES： N1(CC)C(O)=C(CC(OCC)=O)C=N1

Computed Properties

• Exact Mass: 198.10052

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 323.1±27.0 °C(Predicted)
• PSA: 64.35
• pka: 8.73±0.50(Predicted)